Cas no 2734779-45-2 (5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 2734779-45-2
• MF: C₁₀H₆ClF₃N₂S
• MW: 278.68
• CID: 5080602
• Update Time: 2026-03-01

5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6ClF3N2S/c11-5-1-2-6(7(3-5)10(12,13)14)8-4-16-9(15)17-8/h1-4H,(H2,15,16)
• InChI Key： OCXKOYRVPBOXHN-UHFFFAOYSA-N
• SMILES： C1=CC(Cl)=CC(C(F)(F)F)=C1C1SC(=NC=1)N

Additional information on 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine

Introduction to 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734779-45-2)

5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine, with the CAS number 2734779-45-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine consists of a thiazole ring substituted with a 4-chloro-2-(trifluoromethyl)phenyl group and an amino group. The presence of the chloro and trifluoromethyl substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties are crucial for optimizing the compound's pharmacological profile, including its potency, selectivity, and bioavailability.

Recent studies have highlighted the potential of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine has also shown promise in the treatment of infectious diseases. Research conducted by a team at the University of California demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a potential lead for developing new antibiotics to combat drug-resistant strains.

The pharmacokinetic properties of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics are essential for ensuring effective drug delivery and minimizing dosing frequency, which can improve patient compliance.

To further enhance the therapeutic potential of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine, researchers are exploring various strategies to optimize its chemical structure. One approach involves modifying the substituents on the thiazole ring to improve solubility and reduce toxicity. Another strategy focuses on developing prodrugs that can enhance tissue penetration and target specificity. These efforts aim to create more potent and selective derivatives that can be advanced into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 5-(4-Chloro-2-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734779-45-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both oncology and infectious disease research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing medical treatments in the future.